Cas no 1297284-90-2 (5,7-Difluoro-2-Methyl-indole)

• Product Name: 5,7-Difluoro-2-Methyl-indole
• CAS No: 1297284-90-2
• MF: C₉H₇F₂N
• MW: 167.155389070511
• CID: 5558897
• Update Time: 2025-06-07

5,7-Difluoro-2-Methyl-indole Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoro-2-Methyl-indole

• Inchi： 1S/C9H7F2N/c1-5-2-6-3-7(10)4-8(11)9(6)12-5/h2-4,12H,1H3
• InChI Key： JZVFBVHVXMIVTB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2F)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5,7-Difluoro-2-Methyl-indole

Introduction to 5,7-Difluoro-2-Methyl-indole (CAS No. 1297284-90-2)

5,7-Difluoro-2-Methyl-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1297284-90-2, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of fluorine atoms at the 5- and 7-positions, along with a methyl group at the 2-position, imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Theindolecore is a well-documented pharmacophore in medicinal chemistry, with numerous examples of indole derivatives serving as active pharmaceutical ingredients (APIs) or lead compounds in preclinical studies. The introduction of fluorine atoms into the indole ring system is a common strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In particular, the 5- and 7-fluorine substituents in 5,7-Difluoro-2-Methyl-indole can contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel indole derivatives with potential therapeutic applications. 5,7-Difluoro-2-Methyl-indole has been investigated for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Studies have demonstrated that fluorinated indoles can exhibit enhanced activity against certain biological targets compared to their non-fluorinated counterparts. This has spurred interest in exploring the5,7-Difluoro-2-Methyl-indolestructure as a starting point for developing new therapeutic agents.

One of the most compelling aspects of 5,7-Difluoro-2-Methyl-indole is its versatility as a chemical scaffold. The compound can be further modified through functional group interconversions, allowing chemists to tailor its properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions of the indole ring, generating libraries of derivatives with tailored biological activities. These modifications have opened up new avenues for drug discovery, particularly in the realm of oncology and immunology.

In the context of oncology research, fluorinated indoles have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The5-fluoroand7-fluorogroups in 5,7-Difluoro-2-Methyl-indole can enhance binding interactions with target proteins by improving hydrophobicity and reducing conformational flexibility. Preclinical studies have highlighted the potential of this compound as an antitumor agent, with preliminary data suggesting its efficacy in inhibiting growth of certain cancer cell lines. Further research is warranted to elucidate its mechanism of action and optimize its pharmacological profile.

Themethylgroup at the 2-position of 5,7-Difluoro-2-Methyl-indole also plays a crucial role in determining its biological activity. This substituent can influence both the electronic distribution across the indole ring and steric interactions with biological targets. Computational modeling studies have indicated that the methyl group contributes to optimal binding affinity by aligning with specific pockets on protein surfaces. Such insights are invaluable for rational drug design, as they guide chemists in modifying other parts of the molecule to enhance potency and selectivity.

Another area where 5,7-Difluoro-2-Methyl-indole has shown promise is in immunomodulatory applications. Fluorinated indoles have been reported to modulate immune responses by interacting with receptors and signaling pathways involved in inflammation and immune cell function. The unique structural features of this compound make it a candidate for developing novel immunotherapies targeting autoimmune diseases or cancer immunotherapy. Recent studies have explored its potential as an adjuvant or immunostimulant, highlighting its therapeutic relevance beyond traditional antitumor applications.

The synthesis of 5,7-Difluoro-2-Methyl-indole presents an interesting challenge due to the need for precise functionalization at multiple positions on the indole ring. Traditional synthetic routes often involve multi-step sequences involving halogenation, alkylation, and fluorination steps. Advances in synthetic methodology have enabled more efficient and scalable production processes for fluorinated indoles. For example, transition metal-catalyzed reactions have been utilized to introduce fluorine atoms selectively without affecting other functional groups on the molecule.

TheCAS No.1297284-90-2 serves as a unique identifier for this compound in scientific literature and regulatory databases. This standardized numbering system ensures accurate documentation and retrieval of information related to 5,7-Difluoro-2-Methyl-indole, facilitating collaboration among researchers worldwide. The availability of detailed chemical data under this CAS number has accelerated research efforts by providing reliable reference materials for synthesis and characterization.

In conclusion,5,7-Difluoro-2-Methyl-indole(CAS No. 1297284-90-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine substituents and methyl group makes it a versatile scaffold for developing drugs targeting various diseases. Recent studies highlight its promise as an antitumor agent、immunomodulator，and antimicrobial agent，underscoring its importance as a lead compound for future drug development efforts。With continued exploration into its pharmacological properties，this compound is poised to make meaningful contributions to human health。